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Compound of Interest

Compound Name: 4-Hydroxy MPT

Cat. No.: B3026206 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of 4-Hydroxy MPT (Meprocin) solutions intended for use in in vitro cell-based assays.

Introduction
4-Hydroxy MPT (4-hydroxy-N-methyl-N-propyltryptamine), also known as Meprocin, is a

psychedelic tryptamine and a higher homologue of psilocin.[1] It functions as a non-selective

serotonin receptor agonist, with notable activity at the 5-HT₂A receptor, which is believed to

mediate its hallucinogenic potential.[1][2] As a research chemical, its accurate and consistent

preparation in solution is critical for obtaining reliable and reproducible results in cell-based

experimental models.

This guide outlines the essential chemical properties, solubility, and step-by-step protocols for

preparing stock and working solutions of 4-Hydroxy MPT. It also includes information on

solution stability and the primary signaling pathway associated with its activity.

Chemical and Physical Properties
4-Hydroxy MPT is typically supplied as a crystalline solid.[2] Proper characterization is

fundamental for accurate solution preparation.
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Property Value Reference

Formal Name

3-[2-

(methylpropylamino)ethyl]-1H-

indol-4-ol

[2]

Synonyms

4-OH MPT, Meprocin, 4-

hydroxy-N-methyl-N-

Propyltryptamine

[2]

CAS Number 763035-03-6 [1][2]

Molecular Formula C₁₄H₂₀N₂O [2]

Formula Weight 232.3 g/mol [2]

Purity ≥98% [2]

Appearance A crystalline solid [2]

Storage (Solid) -20°C [2][3]

Stability (Solid) ≥ 3 years at -20°C [2][4]

Solubility Data for Stock Solution Preparation
The choice of solvent is critical for dissolving 4-Hydroxy MPT to create a high-concentration

stock solution. Dimethyl sulfoxide (DMSO) is a common and effective solvent for this

compound.

Solvent Solubility Reference

DMSO ~30 mg/mL [2]

DMF ~30 mg/mL [2]

Ethanol ~0.5 mg/mL [2]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [2]

Note: For cell-based assays, it is crucial to minimize the final concentration of organic solvents

like DMSO, as they can have physiological effects on cells.[5][6] The final DMSO concentration
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in the cell culture medium should ideally be kept below 0.5%, and a vehicle control with an

equivalent solvent concentration must always be included in the experimental design.[6]

Experimental Protocols
4.1. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution that can be

stored and diluted for future experiments.

Materials:

4-Hydroxy MPT (crystalline solid)

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Procedure:

Pre-analysis Calculation:

To prepare a 10 mM stock solution, calculate the required mass of 4-Hydroxy MPT.

Formula: Mass (mg) = Molarity (mM) × Formula Weight ( g/mol ) × Volume (mL) / 1000

For 1 mL of a 10 mM solution: Mass = 10 mM × 232.3 g/mol × 1 mL / 1000 = 2.323 mg.

Preparation:

Before opening, allow the vial of 4-Hydroxy MPT to equilibrate to room temperature to

prevent moisture condensation.

Safety Precaution: Handle 4-Hydroxy MPT powder in a chemical fume hood or a well-

ventilated area. Wear appropriate personal protective equipment (PPE), including gloves,
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a lab coat, and safety glasses. This product is for research use only and is not for human

or veterinary use.[2][5]

Carefully weigh 2.323 mg of 4-Hydroxy MPT powder and place it into a sterile

microcentrifuge tube.

Add 1 mL of cell culture-grade DMSO to the tube.

Vortex the tube thoroughly until the solid is completely dissolved. A brief sonication in a

water bath can assist with dissolution if needed.

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into small, single-use aliquots in sterile, light-protected

cryovials. This practice prevents degradation from repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C. The solid form is stable for at least 3 years.[2]

While specific data on solution stability is limited, storing in an organic solvent at -20°C is

standard practice for preserving compound integrity.

4.2. Protocol for Preparing Working Solutions for Cell Treatment

Working solutions are prepared by diluting the stock solution directly into the cell culture

medium immediately before use.

Materials:

10 mM 4-Hydroxy MPT stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:
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Thaw Stock Solution:

Remove one aliquot of the 10 mM stock solution from the -20°C freezer and thaw it at

room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentrations for your experiment.

Example for a 10 µM final concentration:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock to 990 µL of

medium (1:100 dilution), resulting in a 100 µM solution.

Next, add a specific volume of the 100 µM solution to your cells. For example, adding

100 µL of the 100 µM solution to 900 µL of medium in a culture well will yield a final

concentration of 10 µM.

Important: Ensure the final DMSO concentration remains consistent across all treatments,

including the vehicle control.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium

as was used for the highest concentration of 4-Hydroxy MPT.

Immediate Use:

4-hydroxytryptamines can be unstable in aqueous solutions due to oxidation of the

phenolic hydroxy group.[7] Therefore, it is critical to prepare working solutions fresh and

add them to the cells immediately. Do not store aqueous solutions of 4-Hydroxy MPT.

Biological Activity and Signaling
4-Hydroxy MPT is a serotonin receptor agonist. Its primary psychedelic effects are mediated

through the activation of the serotonin 5-HT₂A receptor, a Gq-protein coupled receptor (GPCR).
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[1] Activation of this pathway stimulates phospholipase C (PLC), leading to downstream

signaling cascades involving inositol triphosphate (IP₃) and diacylglycerol (DAG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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